Cas no 887874-35-3 (5-chloro-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• CAS No: 887874-35-3
• MF: C₁₇H₁₁ClN₄O₆
• MW: 402.74544262886
• CID: 5958866
• PubChem ID: 3489977
• Update Time: 2025-06-08

5-chloro-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• Benzamide, 5-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-nitro-
• 5-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-nitrobenzamide
• 887874-35-3
• F0608-0133
• AB00669029-01
• AKOS024586515
• 5-chloro-N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide

• Inchi： 1S/C17H11ClN4O6/c18-10-2-3-12(22(24)25)11(8-10)15(23)19-17-21-20-16(28-17)9-1-4-13-14(7-9)27-6-5-26-13/h1-4,7-8H,5-6H2,(H,19,21,23)
• InChI Key： NRCQPCRSALAZGK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 402.0367118g/mol
• Monoisotopic Mass: 402.0367118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.576±0.06 g/cm3(Predicted)
• pka: 8.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide

Introduction to 5-Chloro-N-(5-(2,3-Dihydro-1,4-Benzodioxin-6-yl)-1,3,4-Oxadiazol-2-yl)-2-Nitrobenzamide (CAS No. 887874-35-3)

5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide (CAS No. 887874-35-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, a nitro group, and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3,4-oxadiazole moiety is particularly noteworthy due to its ability to enhance the pharmacological properties of the molecule. This heterocyclic ring system is known for its bioisosteric properties and has been widely used in the design of drugs targeting various diseases. The presence of the chloro and nitro groups further modulates the compound's reactivity and biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide has demonstrated significant cytotoxic effects against several cancer cell lines. Studies have shown that it can induce apoptosis and cell cycle arrest in cancer cells by targeting specific signaling pathways. This makes it a valuable lead compound for the development of novel anticancer agents.

The 2,3-dihydrobenzodioxin moiety in the compound also plays a crucial role in its biological activity. This substructure is known for its ability to enhance the lipophilicity and membrane permeability of the molecule, which can improve its pharmacokinetic properties. Additionally, the dihydrobenzodioxin ring system has been associated with neuroprotective effects in preclinical studies, suggesting potential applications in neurological disorders.

From a synthetic perspective, 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the formation of the 1,3,4-oxadiazole ring via condensation reactions between appropriate precursors. The introduction of the chloro and nitro groups can be achieved through electrophilic substitution reactions on the benzene ring.

The physicochemical properties of 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide have been extensively studied to understand its behavior in different environments. It has been found to be moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug delivery systems.

In terms of safety and toxicity profiles, preliminary studies have indicated that 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-Oxadiazol-2-Yl)-2-Nitrobenzamide exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use.

The potential applications of 5-Chloro-N-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-Oxadiazol-2-Yl)-2-Nitrobenzamide extend beyond traditional medicinal chemistry. Its unique structural features make it an attractive candidate for use in other fields such as materials science and chemical biology. For example, recent research has explored its use as a fluorescent probe for cellular imaging due to its strong absorption and emission properties.

In conclusion, 5-Chloro-N-(5-(2,3-dihydro-1,4-Benzodioxin-6-Yl)-1 , 3 , 4-Oxadiazol - 2 - Yl ) - 2 - Nitrobenzamide (CAS No . 887874 - 35 - 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs and therapeutic strategies.